Ethyl endo-3-Boc-3-azabicyclo-[3.1.0]hexane-6-carboxylate

• IUPAC Name: 3-O-tert-butyl 6-O-ethyl (1R,5S)-3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
• InChI: InChI=1S/C13H21NO4/c1-5-17-11(15)10-8-6-14(7-9(8)10)12(16)18-13(2,3)4/h8-10H,5-7H2,1-4H3/t8-,9+,10?
• InChI Key: SESCEXYKMJZFEE-ULKQDVFKSA-N
• Canonical SMILES: CCOC(=O)C1C2C1CN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)C1[C@H]2[C@@H]1CN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

Ethyl endo-3-Boc-3-azabicyclo-[3.1.0]hexane-6-carboxylate is a chemical compound with the CAS Number: 827599-20-2. It has a molecular weight of 255.31. The compound is a solid at room temperature and is stored in a refrigerator.

Synthesis Analysis

The synthesis of this compound can be achieved through a process called Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate. This process can be conducted under low catalyst loadings (<0.001 mol %). By choosing the appropriate catalyst and hydrolysis conditions, either the exo- or endo-3-azabicyclo-[3.1.0]hexanes can be formed cleanly with high levels of diastereoselectivity.

Physical And Chemical Properties Analysis

As mentioned earlier, this compound is a solid at room temperature. It has a molecular weight of 255.31. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Radiolabeling and Biodistribution Studies

Ethyl endo-3-Boc-3-azabicyclo-[3.1.0]hexane-6-carboxylate and similar compounds have been utilized in the development of neuroprotective drugs. For instance, methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC) was developed as a potential neuroprotective agent. It was successfully labeled with C-11 and demonstrated significant accumulation in cortical brain areas in PET studies, indicating its potential for brain imaging and neuroprotection (Yu et al., 2003).

Synthesis for PET Imaging

Compounds structurally similar to this compound have been synthesized for use in PET imaging. For example, ethyl 8-fluoro-5,6-dihydro-5-[11C]methyl-6-oxo-4H-imidazo[1,5-a][1,4] benzodiazepine-3-carboxylate (RO 15.1788 11C) was prepared for the in vivo study of central benzodiazepine receptors by PET, highlighting the compound's importance in neuroimaging (Maziére et al., 1984).

Cardioprotective Activity

Compounds with a structural basis in this compound have shown potential cardioprotective activity. Specifically, phosphoesters and phosphonodiesters of AMP containing a (N)-methanocarba (bicyclo[3.1.0]hexane) system have been synthesized and shown to significantly improve heart contractile function in a mouse ischemic heart failure model, indicating a potential role in treating heart failure (Kumar et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.